7-(3-(2,4-dichlorophenoxy)-2-hydroxypropyl)-8-(isopropylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(2,4-dichlorophenoxy)-2-hydroxypropyl]-3-methyl-8-(propan-2-ylamino)purine-2,6-dione
• InChI: InChI=1S/C18H21Cl2N5O4/c1-9(2)21-17-22-15-14(16(27)23-18(28)24(15)3)25(17)7-11(26)8-29-13-5-4-10(19)6-12(13)20/h4-6,9,11,26H,7-8H2,1-3H3,(H,21,22)(H,23,27,28)
• InChI Key: IGUWRAGADXQWGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC2=C(N1CC(COC3=C(C=C(C=C3)Cl)Cl)O)C(=O)NC(=O)N2C
• Molecular Formula: C18H21Cl2N5O4
• Molecular Weight: 442.3 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C18H21Cl2N5O4. It has an average mass of 442.296 Da and a mono-isotopic mass of 441.097046 Da.

Scientific Research Applications

Heterocyclic System Synthesis

Research by Dotsenko et al. (2012) focused on the synthesis of heterocyclic systems, specifically targeting the construction of penta- and hexacyclic heterocyclic systems through cascade reactions. The study involved the alkylation of 3-cyanopyridine-2(1H)-thiones with 8-chloromethyl-3-methyl-7-(2-oxo-2-phenylethyl)-xanthene, resulting in the formation of pyrido-[3",2":4',5']thieno[3',2':5,6][1,4]diazepino[7,1-f]purine-2,4(3H,6H)-dione derivatives. This research contributes to the understanding of complex heterocyclic system synthesis, which could have implications in materials science and pharmaceutical development Dotsenko, V., Sventukh, D. V., & Krivokolysko, S. (2012). Chemistry of Heterocyclic Compounds, 48, 1397-1409.

Antitumor Activity and Vascular Effects

A study by Ueda et al. (1987) synthesized novel heterocycles, including purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, to examine their biological activities. The research identified compounds with significant antitumor activity against P388 leukemia and explored the vascular relaxing effects of some triazino[3,2-f]purines. Although not all compounds showed potent activity, this study contributes to the exploration of new therapeutic agents with potential applications in cancer treatment and cardiovascular health Ueda, T., Adachi, T., Sakakibara, J., Asano, M., & Nakagami, J. (1987). Chemical & Pharmaceutical Bulletin, 35, 4031-8.

Photophysical Properties in Therapeutic Agents

Research by Wenska et al. (2004) focused on the spectral and photophysical properties of imidazo[1,2-a]purine derivatives related to acyclovir, a well-known antiviral drug. The study provided insights into the ground and excited state tautomeric forms and the fluorescence behavior of these compounds in different solvent polarities and pH levels. Understanding these properties is crucial for the design and development of novel therapeutic agents with improved efficacy and reduced side effects Wenska, G., Koput, J., Insińska-Rak, M., Golankiewicz, B., Goslinski, T., & Ostrowski, T. (2004). Journal of Photochemistry and Photobiology A-chemistry, 163, 171-180.